Cas no 79955-27-4 (5-CFDA)

• Product Name: 5-CFDA
• CAS No: 79955-27-4
• MF: C₂₅H₁₆O₉
• MW: 460.389147758484
• MDL: MFCD00467494
• CID: 567450
• PubChem ID: 24892738
• Update Time: 2024-10-27

5-CFDA Chemical and Physical Properties

Names and Identifiers

• 3',6'-Diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid
• 5-Carboxyfluorescein diacetate
• 5(6)-CARBOXYFLUORESCEIN DIACETATE
• BIOCHEMIKA, FOR FLUORESCENCE, ≥95.0 (HPLC)
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-5-carboxylicacid, 3',6'-bis(acetyloxy)-3-oxo-
• 5-CFDA
• 5-Carboxy-di-O-acetylfluorescein
• 3',6'-diacetyloxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid
• Cfda-5
• BIC1071
• WPUZGNPQMIWOHE-UHFFFAOYSA-N
• EBD121
• 3′,6′-Bis(acetyloxy)-3-oxospiro[isobenzofuran-1(3H),9′-[9H]xanthene]-5-carboxylic acid (ACI)
• AS-60165
• AKOS015902367
• C2859
• DTXSID00229971
• FT-0620191
• CHEMBL493815
• MFCD00036872
• SCHEMBL6663204
• 3',6'-bis(acetyloxy)-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid
• 3',6'-Bis(acetyloxy)-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-5-carboxylic acid
• 5-Carboxyfluorescein Diacetate - CAS 79955-27-4
• 5-Carboxyfluorescein diacetate, ~95% (HPLC)
• CS-3525
• J-100071
• 79955-27-4
• A11047
• PD063611
• HY-D0047
• 5-Carboxyfluoresceindiacetate
• A864776
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-5-carboxylic acid, 3',6'-bis(acetyloxy)-3-oxo-
• DTXCID50152462
• DA-49814

• MDL： MFCD00467494
• Inchi： 1S/C25H16O9/c1-12(26)31-15-4-7-19-21(10-15)33-22-11-16(32-13(2)27)5-8-20(22)25(19)18-6-3-14(23(28)29)9-17(18)24(30)34-25/h3-11H,1-2H3,(H,28,29)
• InChI Key： WPUZGNPQMIWOHE-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(OC3(C4C(=CC(=CC=4)OC(C)=O)OC4C3=CC=C(C=4)OC(C)=O)C2=CC=1)=O)O

Computed Properties

• Exact Mass: 460.07900
• Monoisotopic Mass: 460.07943208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: White or nearly white crystals or powders
• Melting Point: >250°C
• Boiling Point: 693.1±55.0 °C at 760 mmHg
• Flash Point: 241.9±25.0 °C
• Solubility: DMSO: soluble
• PSA: 125.43000
• LogP: 3.80340
• Solubility: Soluble in ethanol, acetone, dmso
• pka: 6.4(at 25℃)
• λmax: <300nm
• PH: Weak green ' uorescence (6.0) to strong green ' uourescence (7.2)

5-CFDA Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H331,H335,H350,H360
• Warning Statement： P201,P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R45;R46;R23/24/25;R36/37/38
• Safety Instruction： 53-22-26-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：-20°C, protect from light
• Safety Term：53-22-26-36/37/39-45
• Risk Phrases：R45; R46; R23/24/25; R36/37/38

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments